Cas no 1356068-52-4 (3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester)

3-Cyano-2-pyrrolidinopyridine-5-boronic acid pinacol ester is a versatile boronic ester derivative used primarily in Suzuki-Miyaura cross-coupling reactions. Its pyrrolidinopyridine scaffold, combined with the cyano substituent and boronic ester functionality, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly useful in constructing complex heterocyclic systems due to its reactivity and selectivity in coupling reactions. Its structural features also allow for further functionalization, making it a practical choice for medicinal chemistry and material science applications.
3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester structure
1356068-52-4 structure
Product Name:3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester
CAS No:1356068-52-4
MF:C16H22BN3O2
MW:299.175783634186
MDL:MFCD16996763
CID:1039302
PubChem ID:53217323
Update Time:2025-11-02

3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
    • 3-CYANO-2-PYRROLIDINOPYRIDINE-5-BORONIC ACID,PINACOL ESTER
    • CS-0174442
    • MB21541
    • BS-26852
    • A886986
    • 2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
    • MFCD16996763
    • AT14340
    • DTXSID40682384
    • 1356068-52-4
    • 3-CYANO-2-PYRROLIDINOPYRIDINE-5-BORONIC ACID, PINACOL ESTER
    • 3-Cyano-2-pyrrolidinopyridine-5-boronic acid pinacol ester
    • 2-pyrrolidin-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
    • C16H22BN3O2
    • AKOS016001094
    • 3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester
    • MDL： MFCD16996763
    • Inchi： 1S/C16H22BN3O2/c1-15(2)16(3,4)22-17(21-15)13-9-12(10-18)14(19-11-13)20-7-5-6-8-20/h9,11H,5-8H2,1-4H3
    • InChI Key： YCEOZTZRGDGDKN-UHFFFAOYSA-N
    • SMILES： O1B(C2=CN=C(C(C#N)=C2)N2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 299.18100
  • Monoisotopic Mass: 299.1805071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.38000
  • LogP: 1.91768

3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM127271-1g
2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
 1356068-52-4 95%
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Chemenu
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2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
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abcr
AB311598-1 g
3-Cyano-2-pyrrolidinopyridine-5-boronic acid, pinacol ester; 96%
 1356068-52-4
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 €246.00 2023-04-26
Fluorochem
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Fluorochem
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eNovation Chemicals LLC
Y1239379-1g
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 1356068-52-4 96%
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eNovation Chemicals LLC
Y1239379-5g
2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
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Alichem
A109005940-5g
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TRC
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TRC
C987793-250mg
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